3-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide

• IUPAC Name: 3-[1-(2,3-dihydro-1H-inden-2-yl)piperidin-3-yl]-N-[(2,4-dimethoxyphenyl)methyl]propanamide
• InChI: InChI=1S/C26H34N2O3/c1-30-24-11-10-22(25(16-24)31-2)17-27-26(29)12-9-19-6-5-13-28(18-19)23-14-20-7-3-4-8-21(20)15-23/h3-4,7-8,10-11,16,19,23H,5-6,9,12-15,17-18H2,1-2H3,(H,27,29)
• InChI Key: PWTDHFNSZJGFRR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNC(=O)CCC2CCCN(C2)C3CC4=CC=CC=C4C3)OC
• Molecular Formula: C26H34N2O3
• Molecular Weight: 422.6 g/mol

Description

The compound “3-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide” is a complex organic molecule. It contains an indene group (a fused benzene and cyclopentene ring), a piperidine ring (a six-membered ring with one nitrogen atom), and a propanamide group (a three-carbon chain with a carboxylic acid amide functional group). The presence of the dimethoxybenzyl group suggests that there are two methoxy (OCH3) groups attached to a benzene ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple cyclic structures and functional groups. The indene and piperidine rings would contribute to the rigidity of the molecule, while the propanamide and dimethoxybenzyl groups could potentially participate in various intermolecular interactions.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The indene and piperidine rings might undergo electrophilic aromatic substitution reactions, while the propanamide group could be involved in nucleophilic acyl substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the functional groups present. For example, the presence of the amide group could result in the formation of hydrogen bonds, which could affect the compound’s solubility and boiling point.

Safety and Hazards

As with any chemical compound, handling “3-[1-(2,3-dihydro-1H-inden-2-yl)-3-piperidinyl]-N-(2,4-dimethoxybenzyl)propanamide” would require appropriate safety precautions. It’s important to use personal protective equipment and follow safe laboratory practices.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research with potential applications in pharmaceuticals, materials science, and other areas. Future research could explore the synthesis, characterization, and potential applications of this compound.